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An In-depth Technical Guide to Ruthenium(III) Nitrosyl Nitrate Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ruthenium(III) nitrosyl nitrate, with the chemical formula Ru(NO)(NO₃)₃, is a versatile

coordination complex available commercially as a deep red-brown or orange-to-brown solution,

typically in dilute nitric acid[1][2][3][4]. This compound is recognized for its stability and distinct

reactivity, largely attributed to the presence of the nitrosyl (NO) ligand. Its significance spans

multiple scientific disciplines, including catalysis, materials science, and medicine.

In catalysis, it serves as a precursor for both homogeneous and heterogeneous catalysts used

in a variety of organic reactions[3][5]. In materials science, it is a key starting material for

synthesizing advanced materials, such as ruthenium-based nanomaterials and electrocatalysts

for energy applications[3]. For drug development, ruthenium-nitrosyl complexes are under

active investigation as potential therapeutic agents, particularly as nitric oxide (NO) releasing

molecules for cardiovascular and anticancer applications[3][6]. This guide provides a

comprehensive overview of its properties, applications, and relevant experimental protocols.

Core Properties
The solution's properties are crucial for its application and handling. Key physical, chemical,

and spectroscopic data are summarized below.
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Physical and Chemical Properties
The fundamental properties of Ruthenium(III) nitrosyl nitrate are presented in the table below.

The formula can vary depending on the degree of hydrolysis[5].

Property Value References

CAS Number 34513-98-9 [1][2][3][4]

Molecular Formula
Ru(NO)(NO₃)₃ or Ru(NO)

(NO₃)ₓ(OH)ᵧ, x+y=3
[2][3][4][5]

Molecular Weight ~317.09 g/mol [1][2][3]

Appearance
Deep red-brown or orange to

brown solution/liquid
[1][2][3][4]

Density ~1.07 g/mL at 25 °C [1]

Solubility Miscible with cold water [1][5]

Typical Concentration 1.5% Ru in dilute nitric acid [2]

Stability Generally stable as a solution [3]

Spectroscopic Data
Raman spectroscopy is a valuable tool for characterizing Ruthenium(III) nitrosyl nitrate in

solution, particularly for identifying the vibrational modes of the nitrosyl and nitrate ligands.
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Vibrational Mode
Wavenumber
(cm⁻¹)

Description References

ν(NO) 1930 - 1850

Vibration of nitrosyl

(NO) ligands in non-

hydrolyzed ruthenium

complexes.

[7]

ν₅(NO₃⁻) ~1530

Asymmetric stretching

of nitrate ligands

coordinated to the

ruthenium center.

[7]

ν(Ru-NO) 577 - 619

Stretching frequency

of the Ruthenium-

Nitrosyl bond. An

inverse correlation

with ν(N-O) is often

observed.

[8]

Key Applications
The unique chemical nature of Ruthenium(III) nitrosyl nitrate makes it a valuable compound in

various high-technology and research fields.

Catalysis
The solution is a precursor for highly effective catalysts. It is used in:

Homogeneous Catalysis: Suitable for reactions like hydrogenation, carbonylation, and

various C-X coupling reactions[9].

Heterogeneous Catalysis: Serves as a source of ruthenium for preparing solid-supported

catalysts[5]. For instance, it is used to create electrocatalysts like Y₂Ru₂O₇/NiMoO₄@NF for

efficient water splitting in alkaline media.

Materials Science
Its role as a precursor is central to the development of advanced materials:
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Nanoparticle Synthesis: It is used to synthesize ruthenium nanoparticles with controlled

sizes. The complex helps form stable intermediates, avoiding unwanted metal oxide

precipitation.

Electronic Components: The compound is utilized in the manufacturing of thick-film

resistors[9].

Energy Storage: It is employed in the fabrication of bifunctional electrodes for advanced

battery technologies like Li-air batteries.

Biomedical Research and Drug Development
Ruthenium-nitrosyl complexes are a promising class of therapeutic agents:

Nitric Oxide (NO) and Nitroxyl (HNO) Donors: These complexes are being explored as pro-

drugs that can release NO or HNO in response to biological triggers[6]. These signaling

molecules play critical roles in physiological processes, including vasodilation and

neurotransmission[6].

Anticancer and Cardiovascular Agents: The controlled release of NO makes these

compounds potential candidates for cancer therapy and for treating cardiovascular disorders

such as hypertension[3][6]. The released molecules can induce vasodilation or other

targeted cellular responses[6].
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Caption: Proposed mechanism for Ru-Nitrosyl complexes as pro-drugs.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.thermofisher.com/search/cas/34513-98-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10168103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10168103/
https://www.chemimpex.com/products/27402
https://pmc.ncbi.nlm.nih.gov/articles/PMC10168103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10168103/
https://www.benchchem.com/product/b093012?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies are essential for the safe and effective use of this compound.

Synthesis of Ruthenium(III) Nitrosyl Nitrate Solution
A patented method provides a clear pathway for synthesizing the solution from common

starting materials[10].

Methodology:

Preparation of Nitrous Acid (HNO₂): Synthesized nitric oxide (NO) and nitrogen dioxide (NO₂)

gases are bubbled through deionized water at 0-4°C to generate a fresh HNO₂ solution.

Formation of Intermediate: Commercially available Ruthenium(III) chloride hydrate

(RuCl₃·nH₂O) is dissolved in dilute nitric acid. The prepared HNO₂ solution is gradually

added to this mixture while stirring and heating to 60-70°C until the solution color turns to

rose-red, indicating the formation of the intermediate, Ru(NO)Cl₃.

Chloride Removal: The solution is cooled, and a silver nitrate (AgNO₃) solution is added to

precipitate all chloride ions as silver chloride (AgCl).

Final Solution: The AgCl precipitate is removed via filtration. The resulting filtrate is the

Ruthenium(III) nitrosyl nitrate solution in dilute nitric acid.

(Optional) Crystal Formation: The solution can be evaporated to dryness to obtain pure solid

crystals of Ruthenium(III) nitrosyl nitrate.
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Caption: Workflow for the synthesis of Ruthenium(III) Nitrosyl Nitrate.

General Protocol for Ruthenium Nanoparticle Synthesis
Ruthenium(III) nitrosyl nitrate solution is an excellent precursor for synthesizing ruthenium

nanoparticles.

Methodology:

Precursor Solution: The Ruthenium(III) nitrosyl nitrate solution is added to a suitable solvent,

often with a stabilizing agent or surfactant to control particle growth.

Reduction: A reducing agent (e.g., sodium borohydride, polyol) is introduced to the solution.
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Reaction: The mixture is typically heated under controlled conditions to facilitate the

reduction of Ru(III) to Ru(0) and promote nanoparticle nucleation and growth.

Purification: Once the reaction is complete, the resulting nanoparticles are separated from

the reaction medium, usually by centrifugation, and washed multiple times to remove

unreacted precursors and byproducts.
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Caption: General workflow for Ruthenium nanoparticle synthesis.

Purity Analysis
Controlling the level of impurities in the solution is critical, especially when it is used as a

catalyst precursor[11].
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Technique: Inductively Coupled Plasma Tandem Mass Spectrometry (ICP-MS/MS) is a

reported method for the rapid and accurate determination of trace impurity elements in

Ruthenium(III) nitrosyl nitrate solutions[11].

Safety and Handling
Ruthenium(III) nitrosyl nitrate solution is a hazardous chemical and requires strict safety

protocols.

Hazard Summary
The compound presents multiple hazards that must be managed with appropriate controls.

Hazard
Classification

GHS Pictogram Hazard Statement References

Oxidizing Liquid
GHS03 (Flame over

circle)

H272: May intensify

fire; oxidizer.
[1]

Corrosive to Metals GHS05 (Corrosion)
H290: May be

corrosive to metals.
[12]

Skin

Corrosion/Irritation
GHS05 (Corrosion)

H314: Causes severe

skin burns and eye

damage.

[12]

Acute Toxicity

(Inhalation)
-

H332: Harmful if

inhaled.
[12]

Personal Protective Equipment (PPE) and Handling
Ventilation: Handle only in a well-ventilated area or under a chemical fume hood[12][13].

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield[13].

Skin Protection: Wear impervious, chemical-resistant gloves and flame-resistant clothing[13]

[14].
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Respiratory Protection: If exposure limits are exceeded, use a NIOSH/MSHA-approved

respirator[14].

General Handling: Avoid contact with skin and eyes. Avoid breathing mist or vapors. Wash

hands thoroughly after handling[13][14].

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed and

store in a corrosion-resistant container[12][13]. Store locked up and away from combustible

materials[12][13].

Disposal: Dispose of waste material in accordance with all applicable local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ruthenium nitrosyl nitrate | 34513-98-9 [chemicalbook.com]

2. strem.com [strem.com]

3. chemimpex.com [chemimpex.com]

4. Ruthenium nitrosyl nitrate solution | Johnson Matthey [matthey.com]

5. chembk.com [chembk.com]

6. New nitrosyl ruthenium complexes with combined activities for multiple cardiovascular
disorders - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Synthesis, spectroscopic analysis and photolabilization of water-soluble ruthenium(III)-
nitrosyl complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Cas Landing [thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/04659.pdf
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://pim-resources.coleparmer.com/sds/04659.pdf
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://www.benchchem.com/product/b093012?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4469085.htm
https://www.strem.com/product/44-3800
https://www.chemimpex.com/products/27402
https://matthey.com/products-and-markets/pgms-and-circularity/pgm-chemicals-and-catalysts/ruthenium-nitrosyl-nitrate-solution
https://www.chembk.com/en/chem/Ruthenium(III)%20nitrosyl%20nitrate%20solution
https://pmc.ncbi.nlm.nih.gov/articles/PMC10168103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10168103/
https://www.researchgate.net/figure/RAMAN-spectra-of-ruthenium-III-nitrosyl-nitrate-in-from-bottom-1-2-3-4-and-5-M_fig1_334556607
https://pubmed.ncbi.nlm.nih.gov/22653336/
https://pubmed.ncbi.nlm.nih.gov/22653336/
https://www.thermofisher.com/search/cas/34513-98-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. CN104556250A - New method for preparing ruthenium nitrosyl nitrate solution or pure
crystal - Google Patents [patents.google.com]

11. Researching | Impurity Elements Analysis of Catalyst Precursor Ruthenium Nitrosyl
Nitrate Using Inductively Coupled Plasma Tandem Mass Spectrometry [m.researching.cn]

12. fishersci.com [fishersci.com]

13. echemi.com [echemi.com]

14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Ruthenium(III) nitrosyl nitrate solution properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093012#ruthenium-iii-nitrosyl-nitrate-solution-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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